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Compound of Interest

Compound Name: 4-Methylnonan-3-one

Cat. No.: B15489935 Get Quote

Following a comprehensive search of available scientific literature and chemical databases, no

significant data regarding the biological activity of the specific compound "4-Methylnonan-3-
one" could be located. As a result, the creation of an in-depth technical guide, including

quantitative data, experimental protocols, and signaling pathway diagrams, is not possible at

this time.

The search yielded information on several structurally similar, but distinct, compounds. It is

possible that the target compound was misidentified, and the intended subject of inquiry may

be among the following, for which biological activities are documented:

Methylisothiazolinone: A powerful biocide and preservative used in a variety of industrial and

cosmetic applications. It functions as an antimicrobial and antifungal agent.[1][2][3][4][5]

4-Methylhexan-3-one: A ketone that has been identified in Streptomyces albus.

4-Methylheptan-3-ol: A compound recognized as an insect pheromone, with different

stereoisomers active for various beetle species.[6][7] For example, the (3S,4S) stereoisomer

is a component of the aggregation pheromone for the smaller European elm bark beetle

(Scolytus multistriatus) and the almond bark beetle (Scolytus amygdali).[6][7]

4-Methyl-1,3-dioxolan-2-one: This compound has undergone toxicological evaluation and, in

studies on rats, did not show significant systemic toxicity at high concentrations. It is not

considered to be genotoxic.[8]
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Should further information or a corrected compound name become available, a full technical

guide can be compiled to meet the specified requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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